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Compound of Interest

Compound Name: 5-Benzyloxy-DL-tryptophan

Cat. No.: B167541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of a Modified Amino
Acid
5-Benzyloxy-DL-tryptophan is a synthetically modified derivative of the essential amino acid

tryptophan.[1][2] Its structure, featuring a benzyl group protecting the hydroxyl group at the 5-

position of the indole ring, makes it a valuable tool in various scientific endeavors. This

modification prevents unwanted reactions at the 5-position, allowing for specific chemical

manipulations at other sites of the molecule. Primarily, it serves as a crucial intermediate in

chemical synthesis and a tool molecule for studying the biological activities and metabolic

pathways of tryptophan and its derivatives.[3][4] Its applications are particularly relevant in drug

discovery and medicinal chemistry.[3]

Physicochemical Properties: A Foundation for
Application
A thorough understanding of the physicochemical properties of 5-Benzyloxy-DL-tryptophan is

paramount for its effective use in research and development. These properties dictate its

solubility, stability, and reactivity, thereby influencing experimental design and outcomes.
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Property Value Source

CAS Number 6383-70-6 [1][3][4][5][6]

Molecular Formula C18H18N2O3 [1][3][4][5][6][7]

Molecular Weight 310.35 g/mol [1][3][6][7]

Appearance
White to light yellow crystalline

powder
[3][8]

Boiling Point 563.4°C at 760 mmHg [3]

Flash Point 294.6°C [3]

Density 1.323 g/cm³ [3]

Refractive Index 1.682 [3]

Solubility

Soluble in some organic

solvents like alcohols, ethers,

and ketones.

[3] Sparingly soluble in

aqueous buffers. For aqueous

solutions, it's recommended to

first dissolve in DMSO and

then dilute with the chosen

buffer.

Storage

Store at -20°C, protected from

light.[3][4] It is recommended

to store desiccated.[4]

Expert Insight: The benzyl protecting group significantly alters the polarity of the native

tryptophan molecule, rendering it more soluble in organic solvents. This is a critical

consideration when designing reaction conditions or purification protocols. The compound's

sensitivity to light and air necessitates storage under inert gas in a cool, dark place to prevent

degradation.[8]

Synthesis and Purification: A Strategic Approach
The synthesis of 5-Benzyloxy-DL-tryptophan is a multi-step process that requires careful

control of reaction conditions to achieve high purity and yield. While various synthetic routes
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exist, a common approach involves the protection of the 5-hydroxy group of a tryptophan

precursor.[3]

A Representative Synthetic Pathway
A frequently employed strategy starts with a commercially available 5-hydroxy-L-tryptophan.[9]

The synthesis can be accomplished in a five-step sequence.[9] This involves the conversion to

the corresponding methyl ester, followed by Nα-BOC protection.[9] The resulting intermediate

is then alkylated with benzyl bromide.[9] Subsequent ester saponification and BOC-cleavage

yield the final product.[9]

5-Hydroxy-L-tryptophan Methyl Ester Intermediate SOCl2, MeOH Nα-BOC Protected Intermediate Boc2O, DIEA Benzylated Intermediate Benzyl bromide, Cs2CO3 5-Benzyloxy-L-tryptophan

 1. LiOH
 2. HCl 

Click to download full resolution via product page

Caption: A simplified synthetic route to 5-Benzyloxy-L-tryptophan.

Causality in Experimental Choices: The use of a BOC protecting group for the amine is

strategic. It is stable under the basic conditions required for the benzylation of the hydroxyl

group but can be readily removed under acidic conditions without affecting the newly formed

benzyl ether. The choice of cesium carbonate as a base for the benzylation is often preferred

due to its mildness and high efficiency in such O-alkylation reactions.

Purification and Validation
Purification is typically achieved through recrystallization or column chromatography. The

choice of solvent for recrystallization is critical and depends on the solubility profile of the

compound and any impurities. A mixture of polar and non-polar solvents is often employed to

achieve optimal crystal formation.

Self-Validating Protocol: The purity of the final product must be rigorously assessed. This is a

self-validating step to ensure the material is suitable for downstream applications. A

combination of analytical techniques should be employed:
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Thin Layer Chromatography (TLC): To monitor the progress of the reaction and assess the

purity of the final product.

Melting Point Analysis: A sharp melting point range is indicative of high purity.

Spectroscopic Analysis (NMR, IR, MS): To confirm the chemical structure and identify any

residual impurities.

Analytical Characterization: Confirming Identity and
Purity
Robust analytical methods are essential for confirming the structure and purity of 5-Benzyloxy-
DL-tryptophan.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR are powerful tools for elucidating the molecular structure. The spectra will

show characteristic peaks for the indole ring protons, the amino acid backbone, and the benzyl

protecting group. While specific peak assignments for 5-Benzyloxy-DL-tryptophan are not

readily available in public databases, analogous spectra of similar compounds like 5-methoxy-

DL-tryptophan and L-tryptophan can provide a basis for interpretation.[10][11][12][13]

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

molecule. Electrospray ionization (ESI) is a common technique for analyzing tryptophan

derivatives.[14] The expected molecular ion peak would correspond to the molecular weight of

310.35 g/mol . Fragmentation patterns can provide further structural information.[14][15]

High-Performance Liquid Chromatography (HPLC)
HPLC is a versatile technique for assessing purity and can also be used for purification. A

reversed-phase C18 column is often suitable for separating tryptophan and its derivatives.[16]

[17][18] The method can be optimized by adjusting the mobile phase composition (e.g., a

gradient of acetonitrile and water with a modifier like trifluoroacetic acid).
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Purity & Identity Confirmation
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Caption: A standard analytical workflow for compound validation.

Applications in Research and Drug Development
5-Benzyloxy-DL-tryptophan's primary utility lies in its role as a protected precursor and a

research tool.

Peptide Synthesis
In peptide synthesis, the benzyl group serves as an effective protecting group for the 5-hydroxy

functionality of tryptophan.[19] This prevents unwanted side reactions during peptide coupling

and allows for the selective deprotection of other functional groups. The Fmoc (9-

fluorenylmethyloxycarbonyl) protected version, Fmoc-5-benzyloxy-DL-tryptophan, is also

commercially available for use in solid-phase peptide synthesis.[20]

Investigating Tryptophan Metabolism and Signaling
Tryptophan is a precursor to several important bioactive molecules, including the

neurotransmitter serotonin and melatonin.[21][22][23] 5-Benzyloxy-DL-tryptophan can be

used as a tool to study the enzymes and pathways involved in tryptophan metabolism. For
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example, it has been investigated as an inhibitor of the L-type amino acid transporter 1 (LAT1),

a target in anticancer drug discovery.[9] Studies have shown that 5-benzyloxy-l-tryptophan is a

moderately potent inhibitor of LAT1-mediated leucine transport.[9]

Precursor for Synthesizing Novel Compounds
The protected 5-hydroxy group allows for chemical modifications at other positions of the indole

ring or the amino acid side chain. This enables the synthesis of a wide range of novel

tryptophan derivatives with potential therapeutic applications. The synthesis of 5-

hydroxytryptophan (5-HTP), a direct precursor to serotonin, can be achieved from precursors

like 5-benzyloxygramine.[21]

Safety and Handling: A Prudent Approach
As with any laboratory chemical, proper safety precautions must be observed when handling 5-
Benzyloxy-DL-tryptophan.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat.

Handling: Handle in a well-ventilated area to avoid inhalation of dust.[24] Avoid contact with

skin and eyes.[3][24] Minimize dust generation and accumulation.[25]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[24] Store

at -20°C for long-term stability.[4]

In case of exposure:

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[24]

Skin contact: Wash off with soap and plenty of water.[24]

Eye contact: Rinse thoroughly with plenty of water.

Ingestion: If swallowed, seek immediate medical assistance.[25]

Trustworthiness through Self-Validation: The provided safety information is a synthesis of

general laboratory safety practices and specific recommendations from safety data sheets for
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similar compounds. It is imperative to consult the specific Safety Data Sheet (SDS) for 5-
Benzyloxy-DL-tryptophan from the supplier before handling the compound.

Conclusion: A Versatile Tool for Scientific
Advancement
5-Benzyloxy-DL-tryptophan, with its unique chemical structure, serves as an indispensable

tool for researchers in medicinal chemistry, biochemistry, and drug development. Its role as a

protected intermediate in synthesis and as a probe for biological systems underscores its

importance. A comprehensive understanding of its properties, synthesis, and handling, as

detailed in this guide, is crucial for leveraging its full potential in advancing scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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